Cas no 1797619-55-6 (N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide)

• Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide
• CAS No: 1797619-55-6
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5371786
• Update Time: 2025-05-23

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-6-methyl-2-pyrimidinyl]methyl]benzenepropanamide
• N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide

• Inchi： 1S/C17H22N4O/c1-13-11-16(21(2)3)20-15(19-13)12-18-17(22)10-9-14-7-5-4-6-8-14/h4-8,11H,9-10,12H2,1-3H3,(H,18,22)
• InChI Key： WZXPDBISXZEIRS-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2=NC(C)=CC(N(C)C)=N2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.2±50.0 °C(Predicted)
• pka: 14.70±0.46(Predicted)

Additional information on N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide: A Comprehensive Overview

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide, identified by the CAS Registry Number 1797619-55-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Compound 1797619-55-6, belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as a central scaffold. The pyrimidine ring is substituted at the 4-position with a dimethylamino group and at the 6-position with a methyl group. Additionally, the 2-position of the pyrimidine ring is attached to a methylene group, which further connects to an amide functional group. The amide group is linked to a phenylpropane moiety, specifically at the gamma position, giving rise to the name 3-phenylpropanamide. This unique combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the potential of pyrimidine derivatives like N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide in drug discovery. For instance, researchers have explored its role as a potential lead compound in the development of anticancer agents. The dimethylamino group and methyl substituents on the pyrimidine ring are believed to enhance its binding affinity to specific protein targets, making it a promising candidate for further investigation in oncology research.

In addition to its therapeutic applications, this compound has also been studied for its role in materials science. The phenylpropanamide moiety contributes to its hydrophobicity, which could be advantageous in designing self-assembling materials or polymer additives. Recent advancements in nanotechnology have leveraged such compounds for creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The synthesis of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by substitution reactions to introduce the dimethylamino and methyl groups at specific positions on the ring. Finally, coupling reactions are employed to attach the methylene-amide group and the phenylpropane moiety. Optimization of these steps has led to improved yields and purity levels, making large-scale production feasible.

From an environmental standpoint, there has been growing interest in understanding the biodegradability and toxicity profiles of compounds like CAS No. 1797619-55-6. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current green chemistry principles aimed at reducing environmental impact. However, further research is required to fully assess its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-3-phenylpropanamide represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and related fields.